Cas no 141062-16-0 (Bicyclo[3.2.1]octane-1-carboxylic acid, 5-fluoro-, methyl ester)

Bicyclo[3.2.1]octane-1-carboxylic acid, 5-fluoro-, methyl ester structure
141062-16-0 structure
Product Name:Bicyclo[3.2.1]octane-1-carboxylic acid, 5-fluoro-, methyl ester
CAS No:141062-16-0
MF:C10H15FO2
MW:186.223306894302
CID:1309016
PubChem ID:85638802
Update Time:2025-04-20

Bicyclo[3.2.1]octane-1-carboxylic acid, 5-fluoro-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[3.2.1]octane-1-carboxylic acid, 5-fluoro-, methyl ester
    • 141062-16-0
    • methyl 5-fluorobicyclo[3.2.1]octane-1-carboxylate
    • Inchi: 1S/C10H15FO2/c1-13-8(12)9-3-2-4-10(11,7-9)6-5-9/h2-7H2,1H3
    • InChI Key: KIBBHNWXBASNEK-UHFFFAOYSA-N
    • SMILES: FC12CCCC(C(=O)OC)(CC1)C2

Computed Properties

  • Exact Mass: 186.10565
  • Monoisotopic Mass: 186.10560788g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.